Cas no 1249952-60-0 (1-[4-(Propan-2-yloxy)phenyl]ethane-1-sulfonyl chloride)

• Product Name: 1-[4-(Propan-2-yloxy)phenyl]ethane-1-sulfonyl chloride
• CAS No: 1249952-60-0
• MF: C₁₁H₁₅ClO₃S
• MW: 262.753001451492
• CID: 5281833
• PubChem ID: 116866327
• Update Time: 2025-10-30

1-[4-(Propan-2-yloxy)phenyl]ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(propan-2-yloxy)phenyl]ethane-1-sulfonyl chloride
• 1249952-60-0
• EN300-681122
• 1-[4-(Propan-2-yloxy)phenyl]ethane-1-sulfonyl chloride

• Inchi： 1S/C11H15ClO3S/c1-8(2)15-11-6-4-10(5-7-11)9(3)16(12,13)14/h4-9H,1-3H3
• InChI Key： MJFUEEIUFDBPAD-UHFFFAOYSA-N
• SMILES： ClS(C(C)C1C=CC(=CC=1)OC(C)C)(=O)=O

Computed Properties

• Exact Mass: 262.0430432g/mol
• Monoisotopic Mass: 262.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-[4-(Propan-2-yloxy)phenyl]ethane-1-sulfonyl chloride

Introduction to 1-[4-(Propan-2-yloxy)phenyl]ethane-1-sulfonyl chloride (CAS No: 1249952-60-0)

The compound 1-[4-(Propan-2-yloxy)phenyl]ethane-1-sulfonyl chloride, identified by its CAS number 1249952-60-0, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This organosulfur compound features a sulfonyl chloride functional group, which is widely recognized for its utility in the synthesis of sulfonamide derivatives. Sulfonamides are a cornerstone class of pharmacologically active agents, exhibiting a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 1-[4-(Propan-2-yloxy)phenyl]ethane-1-sulfonyl chloride incorporates an aromatic ring substituted with an alkoxy group, which enhances its solubility and reactivity, making it a valuable intermediate in drug development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel sulfonamide-based therapeutics due to their favorable pharmacokinetic profiles and minimal toxicity. The compound 1-[4-(Propan-2-yloxy)phenyl]ethane-1-sulfonyl chloride serves as a versatile building block for the synthesis of more complex molecules. Its sulfonyl chloride moiety is highly reactive, allowing for facile coupling with amines to form sulfonamides. This reaction is pivotal in medicinal chemistry, as sulfonamides have been extensively studied for their therapeutic potential. For instance, derivatives of this compound have been investigated for their efficacy in inhibiting enzymes such as dihydrofolate reductase (DHFR), which is crucial in antifolate therapy for diseases like malaria and cancer.

Recent advancements in computational chemistry have further highlighted the significance of 1-[4-(Propan-2-yloxy)phenyl]ethane-1-sulfonyl chloride as a key intermediate. Molecular modeling studies have demonstrated that the alkoxy-substituted aromatic ring can modulate electronic properties, influencing binding affinity to biological targets. This insight has enabled medicinal chemists to design more potent and selective sulfonamide analogs. For example, computational screening has identified promising scaffolds derived from 1-[4-(Propan-2-yloxy)phenyl]ethane-1-sulfonyl chloride that exhibit enhanced binding to bacterial enzymes, offering potential candidates for novel antibiotics.

The synthesis of 1-[4-(Propan-2-yloxy)phenyl]ethane-1-sulfonyl chloride involves multi-step organic transformations, beginning with the preparation of the sulfonyl chloride from an appropriate sulfonic acid precursor. The alkoxy group is introduced through nucleophilic substitution or etherification reactions, ensuring regioselectivity and high yield. Modern synthetic methodologies emphasize green chemistry principles, minimizing waste and optimizing reaction conditions. For instance, catalytic processes have been employed to enhance efficiency while reducing environmental impact.

The applications of 1-[4-(Propan-2-yloxy)phenyl]ethane-1-sulfonyl chloride extend beyond pharmaceuticals into agrochemicals and material science. In agrochemistry, sulfonamide derivatives are used as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests. The structural diversity offered by this compound allows for the development of tailored derivatives with specific biological activities. Similarly, in material science, sulfonamides contribute to the design of advanced polymers and coatings with enhanced durability and functionality.

Current research trends indicate that 1-[4-(Propan-2-yloxy)phenyl]ethane-1-sulfonyl chloride will continue to be a critical intermediate in drug discovery pipelines. Innovations in synthetic chemistry and biocatalysis are expected to further streamline its production and utilization. Additionally, interdisciplinary approaches combining organic synthesis with bioinformatics are anticipated to uncover new therapeutic applications for sulfonamide-based compounds derived from this scaffold.

In conclusion, 1-[4-(Propan-2-yloxy)phenyl]ethane-1-sulfonyl chloride (CAS No: 1249952-60-0) represents a fascinating chemical entity with far-reaching implications in pharmaceuticals and beyond. Its unique structure and reactivity make it indispensable in the synthesis of biologically active molecules. As research progresses, this compound will undoubtedly play a pivotal role in the development of next-generation therapeutics and materials.